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Compound of Interest

1,2-Propanediamine, N2,N2-
Compound Name:
dimethyl-

Cat. No.: B022013

N2,N2-dimethyl-1,2-propanediamine (CAS No. 19764-58-0) is a diamine compound utilized in
various chemical syntheses within laboratory and industrial settings.[1][2] Its molecular
structure, featuring both a primary and a tertiary amine, imparts specific reactivity that makes it
a valuable building block. However, this same reactivity profile, combined with its physical
properties, necessitates a comprehensive and nuanced approach to its handling and safety
management. This guide provides an in-depth analysis of the hazards associated with N2,N2-
dimethyl-1,2-propanediamine and delineates field-proven protocols to mitigate the associated
risks. The core philosophy of this guide is not merely to list precautions but to explain the
scientific rationale behind them, empowering researchers to make informed safety decisions.

Section 1: Core Hazard Profile & Physicochemical
Properties

A foundational understanding of a chemical's intrinsic properties is the first step in a robust
safety assessment. N2,N2-dimethyl-1,2-propanediamine is a highly flammable and corrosive
liquid, a combination that demands stringent control measures.[1] Its vapors can form explosive
mixtures with air, and it reacts vigorously with a range of common laboratory chemicals.[3]

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a universal framework for understanding the
hazards of this compound.
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Pictogram(s) Signal Word Hazard Statements

H225: Highly flammable liquid

) and vapor.[1] H314: Causes

& Corrosive Danger _
severe skin burns and eye

damage.[1]

This table summarizes the primary GHS classifications for N2,N2-dimethyl-1,2-propanediamine.

Physicochemical Data

The physical properties of this compound directly influence its handling and storage
requirements. Its low flash point, for instance, is a critical factor in defining safe laboratory

practices.
Property Value Source(s)
CAS Number 19764-58-0 [1][2]
Molecular Formula CsHi1aN2 [1]
Molecular Weight 102.18 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 145 °C (293 °F)
Density 0.817 g/cm3 at 25 °C (77 °F)
Flash Point 33°C (91.4 °F) [4]
Solubility Miscible with water [5]

This table provides key physicochemical data that informs the safety protocols outlined in this
guide.

Section 2: The Hierarchy of Controls - A Proactive
Safety Paradigm
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Effective safety management relies on the "hierarchy of controls,” a system that prioritizes risk
mitigation strategies from most to least effective. This section details the application of this
hierarchy to the handling of N2,N2-dimethyl-1,2-propanediamine.

Elimination and Substitution

The most effective control is to eliminate the hazard entirely or substitute it with a less
hazardous alternative. Before using N2,N2-dimethyl-1,2-propanediamine, a thorough risk
assessment should be conducted to determine if a less flammable or corrosive reagent could
achieve the desired scientific outcome.

Engineering Controls: The First Line of Defense

When the chemical must be used, engineering controls are critical for isolating personnel from
the hazard.

e Chemical Fume Hood: All handling of N2,N2-dimethyl-1,2-propanediamine must be
conducted in a properly functioning chemical fume hood. This is non-negotiable. The hood
provides essential ventilation to prevent the accumulation of flammable and corrosive vapors
and protects the user from splashes.[4]

e Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
diluted and removed.[4][6]

o Explosion-Proof Equipment: Given the low flash point and the potential for explosive vapor-
air mixtures, all electrical equipment (stir plates, heating mantles, lighting) within the handling
area must be intrinsically safe or explosion-proof.[4]

» Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an
ignition source, all metal containers and receiving equipment must be properly grounded and
bonded during transfer operations.[4]

o Emergency Eyewash and Safety Shower: An accessible and regularly tested eyewash
station and safety shower must be located in immediate proximity to the workstation.[4]

Administrative Controls: Safe Work Practices

These are the protocols and procedures that define how work is performed safely.
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o Standard Operating Procedures (SOPSs): A detailed, chemical-specific SOP must be written
and approved before any work begins. This SOP should cover all aspects of the workflow,
from preparation to quenching and disposal.

» Restricted Access: The area where N2,N2-dimethyl-1,2-propanediamine is handled should be
clearly marked, and access should be restricted to authorized and trained personnel.

» "No Smoking" Policy: A strict no-smoking policy must be enforced in and around the
laboratory.

o Container Management: Keep the container tightly closed when not in use to prevent the
escape of flammable vapors.[6]

Section 3: Personal Protective Equipment (PPE) -
The Last Line of Defense

PPE is essential but should never be the sole means of protection. It is used in conjunction with
the engineering and administrative controls described above. The selection of PPE must be
based on a thorough risk assessment of the specific tasks being performed.

» Hand Protection: Handle with gloves. The specific glove material should be selected based
on its resistance to N2,N2-dimethyl-1,2-propanediamine. Consult the glove manufacturer's
compatibility charts. Contaminated gloves must be disposed of properly after use.[7]

o Eye and Face Protection: Tightly fitting safety goggles are mandatory.[6] Due to the severe
corrosive nature of the chemical, a face shield worn over safety goggles is required to
protect the entire face from splashes.[8]

» Skin and Body Protection: A flame-retardant lab coat is required. For larger quantities or
tasks with a higher risk of splashing, a complete chemical-resistant suit may be necessary.[6]
Flame-retardant antistatic protective clothing is recommended.

o Respiratory Protection: Respiratory protection is required when vapors or aerosols are
generated. If engineering controls are insufficient to maintain exposure below acceptable
limits, a NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor) must
be used.[4]
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PPE Selection for N2,N?-dimethyl-1,2-propanediamine Handling

Risk Assessment
Start: Task Involving
N2, Ne-dimethyl-1,2-propanediamine

Potential for Splash?

'
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\Vapor/erosol Generation? (Organic Vapor Cartridge) Add|Face Stield Tightly Fitting Safety Goggles

Required PPE

Mandatory:
Chemical-Resistant Gloves
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Flame-Retardant Lab Coat

Storage Segregation Plan
Flammable & Corrosive Cabinet

N2,N2-dimethyl-1,2-propanediamine

(Tightly Sealed)

Incompatible Incompatible Incompatible ncompatible

Acids Strong Oxidizing Agents Acid Anhydrides Acid Chlorides
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Caption: Segregation of incompatible materials during storage.

Disposal Considerations

Disposal of N2,N2-dimethyl-1,2-propanediamine and its containers must be handled as
hazardous waste. [4]Follow all local, state, and federal regulations. Never dispose of this
chemical down the drain.

Section 5: Emergency Response Protocols

Rapid and correct response during an emergency is crucial to minimizing harm.

First Aid Measures

Immediate medical attention is required for all exposures. [9]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Immediately call a POISON CENTER or doctor. [9]* Skin
Contact: Immediately take off all contaminated clothing. Rinse the skin with water or shower
for at least 15 minutes. Call a physician immediately. [9]* Eye Contact: Rinse cautiously with
water for several minutes. Remove contact lenses if present and easy to do. Continue
rinsing. Immediately call an ophthalmologist. [9]* Ingestion: Rinse mouth. Do NOT induce
vomiting due to the risk of perforation. Have the victim drink water (two glasses at most). Call
a physician immediately. [9][10]

Spill Response

» Evacuate: Evacuate non-essential personnel from the spill area. 2. Ventilate and Isolate:
Ensure the area is well-ventilated and remove all ignition sources. [11]3. Contain: Wearing
full PPE, contain the spill using an inert, non-combustible absorbent material (e.g., dry sand
or earth). [11]4. Collect: Use non-sparking tools to collect the absorbed material and place it
in a suitable, closed container for hazardous waste disposal. [11]5. Decontaminate: Clean
the affected area thoroughly.

Fire Fighting
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» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Carbon dioxide
(COy2) is also suitable. [4]Do not use a direct water jet, as it may spread the fire.

o Protective Actions: Firefighters must wear self-contained breathing apparatus and full
protective clothing. [L2]Move containers from the fire area if it can be done without risk. Use

water spray to cool fire-exposed containers. [11]

Emergency Response Workflow

Incident Occurs
(Spill, Fire, Exposure)

Assess Situation

Fire

Exposure

Personnel Exposure

Evacuate Area Use Appropriate Extinguisher Move to Fresh Air (Inhalation)
Remove Ignition Sources (Foam, COz, Dry Chemical) Rinse with Water (Skin/Eye)
Contain with Absorbent Cool Containers Do NOT Induce Vomiting (Ingestion)
Collect for Disposal Wear SCBA Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: General workflow for responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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